5-Allyl-octahydro-4,7-methano-1H-inden-5-ol

• CAS No.: 60472-29-9
• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 8-prop-2-enyltricyclo[5.2.1.02,6]decan-8-ol
• InChI: InChI=1S/C13H20O/c1-2-6-13(14)8-9-7-12(13)11-5-3-4-10(9)11/h2,9-12,14H,1,3-8H2
• InChI Key: RFMGDEQGIOAYPI-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CC2CC1C3C2CCC3)O

Description

5-Allyl-octahydro-4,7-methano-1H-inden-5-ol is a useful research compound. Its molecular formula is C13H20O and its molecular weight is 192.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a one litre reaction vessel, equipped with a stirrer, a cooler and a dropping funnel, 26.4 g magnesium, 100 g tetrahydrofurane and 1 g allyl chloride were heated to about 40° C. to start the reaction. A mixture of 76.5 g allyl chloride, 250 g tetrahydrofurane and 150 g tricyclo [5,2,1,02,6 ] decan-8-one was added in four hours, keeping the temperature at 35°-40° C. The reaction mixture was stirred for an additional 30 minutes and subsequently poured into a mixture of 600 g of ice and 80 g of acetic acid. The layers were separated and the water layer extracted twice with toluene. The combined organic layers were washed with 5% soda solution until alkaline and subsequently with water until neutral. The organic solvent was removed by distillation under reduced pressure. The residue was distilled on a Vigreux head at 2 mm.Hg. The fraction boiling between 93° and 95° C. was collected.